Cas no 2168232-18-4 (2-bromoethyl 1,3-oxazole-5-carboxylate)

2-Bromoethyl 1,3-oxazole-5-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive bromoethyl ester functionality and oxazole heterocycle. The bromoethyl group serves as a useful handle for further functionalization, enabling nucleophilic substitution reactions to introduce diverse moieties. The 1,3-oxazole core contributes to its utility in medicinal chemistry and agrochemical research, where such heterocycles are often employed for their bioisosteric properties. This compound is suitable for cross-coupling reactions, cyclizations, and the construction of complex molecular architectures. Its stability under standard storage conditions and compatibility with common synthetic methodologies make it a practical choice for researchers developing pharmaceuticals or specialty chemicals.

2-bromoethyl 1,3-oxazole-5-carboxylate structure

2168232-18-4 structure

Product Name:2-bromoethyl 1,3-oxazole-5-carboxylate

CAS No:2168232-18-4

MF:C₆H₆BrNO₃

MW:220.02074098587

CID:6307002

PubChem ID:165793514

Update Time:2025-05-27

2-bromoethyl 1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-bromoethyl 1,3-oxazole-5-carboxylate
- 2168232-18-4
- EN300-1478667
- Inchi： 1S/C6H6BrNO3/c7-1-2-10-6(9)5-3-8-4-11-5/h3-4H,1-2H2
- InChI Key： BJFYIELROUAFQP-UHFFFAOYSA-N
- SMILES： BrCCOC(C1=CN=CO1)=O

Computed Properties

Exact Mass: 218.95311g/mol
Monoisotopic Mass: 218.95311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52.3Å²

2-bromoethyl 1,3-oxazole-5-carboxylate Pricemore >>

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